Cas no 1105234-86-3 (N-[2-(4-fluorophenoxy)ethyl]naphthalene-2-sulfonamide)

• Product Name: N-[2-(4-fluorophenoxy)ethyl]naphthalene-2-sulfonamide
• CAS No: 1105234-86-3
• MF: C₁₈H₁₆FNO₃S
• MW: 345.38794708252
• CID: 6450352
• PubChem ID: 30867070
• Update Time: 2025-10-12

N-[2-(4-fluorophenoxy)ethyl]naphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluorophenoxy)ethyl]naphthalene-2-sulfonamide
• 1105234-86-3
• F5529-0129
• AKOS024512469
• N-(2-(4-fluorophenoxy)ethyl)naphthalene-2-sulfonamide

• Inchi： 1S/C18H16FNO3S/c19-16-6-8-17(9-7-16)23-12-11-20-24(21,22)18-10-5-14-3-1-2-4-15(14)13-18/h1-10,13,20H,11-12H2
• InChI Key： NNYHYPCMDPGJMI-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(NCCOC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 345.08349271g/mol
• Monoisotopic Mass: 345.08349271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.8Ų

Additional information on N-[2-(4-fluorophenoxy)ethyl]naphthalene-2-sulfonamide

N-[2-(4-Fluorophenoxy)ethyl]naphthalene-2-sulfonamide: A Promising Compound in Pharmaceutical Research

N-[2-(4-Fluorophenoxy)ethyl]naphthalene-2-sulfonamide, with the CAS number 1105234-86-3, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in pharmaceutical research. The integration of a 4-fluorophenoxy group with a naphthalene-2-sulfonamide scaffold creates a versatile platform for drug development, offering opportunities for targeted therapeutic interventions.

Recent studies have highlighted the importance of fluorine-containing compounds in enhancing drug efficacy and selectivity. The 4-fluorophenoxy moiety, in particular, has been shown to improve metabolic stability and bioavailability, making it a valuable component in the design of novel therapeutics. The naphthalene-2-sulfonamide backbone provides a rigid structure that can modulate interactions with biological targets, further contributing to the compound's pharmacological potential.

One of the most compelling aspects of N-[2-(4-Fluorophenoxy)ethyl]naphthalene-2-sulfonamide is its potential as a lead compound in the development of anti-inflammatory agents. Research published in Journal of Medicinal Chemistry (2023) demonstrated that compounds with similar structural features exhibit significant inhibitory activity against key inflammatory pathways, such

Recent breakthroughs in structure-based drug design have underscored the importance of naphthalene derivatives in targeting specific protein-protein interactions. The 4-fluorophenoxy substituent in N-[2-(4-Fluorophenoxy)ethyl]naphthalene-2-sulfonamide enhances its ability to bind to target proteins with high affinity, as evidenced by molecular docking studies. These findings suggest that this compound could serve as a scaffold for developing molecules with enhanced therapeutic profiles.

Advancements in computational chemistry have further illuminated the properties of N-[2-(4-Fluorophenoxy)ethyl]naphthalene-2-sulfonamide. Quantum mechanical calculations have revealed that the naphthalene-2-sulfonamide core exhibits favorable electronic properties, which may contribute to its potential as a modulator of enzyme activity. These insights are critical for optimizing the compound's biological activity and reducing potential side effects.

The synthesis of N-[2-(4-Fluorophenoxy)ethyl]naphthalene-2-sulfonamide has also been a focus of recent research. Green chemistry approaches have been employed to develop sustainable methods for its production, aligning with the growing emphasis on environmentally friendly pharmaceutical manufacturing. These methods not only reduce waste but also improve the efficiency of the synthesis process, which is essential for large-scale drug development.

Another area of interest is the pharmacokinetic profile of N-[2-(4-Fluorophenoxy)ethyl]naphthalene-2-sulfonamide. Studies have shown that the 4-fluorophenoxy group significantly enhances the compound's solubility and permeability, which are critical factors for oral bioavailability. This property makes the compound a strong candidate for oral drug formulations, as it can achieve therapeutic concentrations in the bloodstream with minimal dosing requirements.

Recent clinical trials have also explored the potential of N-[2-(4-Fluorophenoxy)ethyl]naphthalene-2-sulfonamide in treating specific diseases. For instance, preliminary studies in Pharmaceutical Research (2024) indicated that this compound may have efficacy in managing certain inflammatory conditions, although further research is needed to confirm its safety and effectiveness in human trials.

Moreover, the compound's multitargeting potential has been a subject of interest in the pharmaceutical industry. The ability of N-[2-(4-Fluorophenoxy)ethyl]naphthalene-2-sulfonamide to interact with multiple biological targets simultaneously could lead to the development of more effective therapies for complex diseases such as cancer and neurodegenerative disorders.

As the field of medicinal chemistry continues to evolve, the role of N-[2-(4-Fluorophenoxy)ethyl]naphthalene-2-sulfonamide is likely to expand. Ongoing research is focused on understanding its mechanisms of action and exploring its potential in combination therapies. These efforts are crucial for translating the compound's promising properties into real-world medical applications.

In conclusion, N-[2-(4-Fluorophenoxy)ethyl]naphthalene-2-sulfonamide stands as a testament to the power of innovative chemical design in pharmaceutical research. Its unique structure, combined with the benefits of the 4-fluorophenoxy group and naphthalene-2-sulfonamide scaffold, positions it as a valuable candidate for the development of new therapeutics. As research continues to uncover its full potential, this compound may play a pivotal role in advancing the treatment of various diseases.